![molecular formula C9H7F B1365412 1-Fluoro-4-prop-2-ynyl-benzene CAS No. 70090-68-5](/img/structure/B1365412.png)
1-Fluoro-4-prop-2-ynyl-benzene
Overview
Description
1-Fluoro-4-prop-2-ynyl-benzene is a chemical compound with the molecular weight of 134.15 . It is also known by its IUPAC name, 1-fluoro-4-(2-propynyl)benzene . The compound is in liquid form .
Synthesis Analysis
A method for synthesizing (prop-2-ynyloxy) benzene derivatives involves reacting differently substituted phenol and aniline derivatives with propargyl bromide in the presence of K2CO3 base and acetone as solvent . The compounds were synthesized in good yields (53–85%) .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7F/c1-2-3-8-4-6-9(10)7-5-8/h1,4-7H,3H2 .Chemical Reactions Analysis
The reaction of 1-fluoro-2,4-dinitrobenzene with fluoride by hydroxide ion has been studied in water in oil (W/O) microemulsion media . A mechanism to rationalize the kinetic results is proposed .Physical And Chemical Properties Analysis
This compound is a liquid . It has a molecular weight of 134.15 and an InChI code of 1S/C9H7F/c1-2-3-8-4-6-9(10)7-5-8/h1,4-7H,3H2 .Scientific Research Applications
Molecular Structures and Herbicidal Activity
1-Fluoro-4-prop-2-ynyl-benzene exhibits intriguing molecular structures and herbicidal activities. Its isomeric compounds demonstrate diverse conformations and distances between atoms, impacting their molecular interactions and properties. For instance, certain conformations like the half-chair or boat conformations significantly influence the molecular properties. These structural variations have been linked to varying degrees of herbicidal potency, highlighting the compound's potential in agricultural applications (Li et al., 2005).
Synthesis and Biological Activities
The synthesis and biological activities of this compound derivatives have been explored extensively. These compounds are synthesized using multistep procedures starting from specific phenols. Some derivatives have shown significant herbicidal activity, comparable to commercial herbicides. Their safety to certain crops and their effectiveness against specific weeds have been demonstrated, suggesting potential utility in crop protection and weed management (Huang et al., 2005).
Photophysical Processes
The photophysical processes of fluoro-substituted benzene derivatives, including this compound, have been studied in various states. These studies reveal crucial insights into their fluorescence yields and radiative lifetimes, important for understanding their behavior in light-induced reactions. Such properties are essential in developing materials for optoelectronic applications and in understanding the fundamental aspects of photochemistry (Al-ani, 1973).
Solubility in Organic Solvents
The solubility of 1-Fluoro-4-(methylsulfonyl)benzene, a closely related compound, in various organic solvents has been investigated. Understanding the solubility behavior of such compounds is essential for their application in various chemical processes and formulations. Such data are valuable in the design and optimization of chemical processes where solubility plays a critical role (Qian et al., 2014).
Synthesis of Green Fluorophores
This compound derivatives have been utilized in the synthesis of green fluorophores, indicating their potential in the development of novel luminescent materials. These fluorophores have shown high emission, photostability, and independence from solvents and pH levels, making them attractive for imaging applications and display technologies (Beppu et al., 2015).
Mechanism of Action
The nucleophilic aromatic substitution (SAr) reaction of fluoride by hydroxide ion in 1-fluoro-2,4-dinitrobenzene has been studied . This reaction is characterized by initial addition of the nucleophile (hydroxide ion or water) to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-fluoro-4-prop-2-ynylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F/c1-2-3-8-4-6-9(10)7-5-8/h1,4-7H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWRLOPARWUOGSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC1=CC=C(C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10441642 | |
Record name | 1-fluoro-4-prop-2-ynyl-benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10441642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70090-68-5 | |
Record name | 1-fluoro-4-prop-2-ynyl-benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10441642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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